Cas no 26358-63-4 (Ethanone, 1-(4-methoxyphenyl)-, oxime, (1E)-)

• Product Name: Ethanone, 1-(4-methoxyphenyl)-, oxime, (1E)-
• CAS No: 26358-63-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1426804
• PubChem ID: 5397262
• Update Time: 2025-05-21

Ethanone, 1-(4-methoxyphenyl)-, oxime, (1E)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-methoxyphenyl)-, oxime, (1E)-
• (NE)-N-[1-(4-methoxyphenyl)ethylidene]hydroxylamine
• DTXSID001020847
• ACETOPHENONE,4'-METHOXY-,OXIME
• SCHEMBL5666851
• CS-0248600
• 26358-63-4
• XXOHMWCSTKXDLH-JXMROGBWSA-N
• (1E)-N-hydroxy-1-(4-methoxyphenyl)ethanimine
• MFCD00029671
• AKOS000167318
• EN300-40413
• CHEMBL368588
• (1Z)-1-(4-methoxyphenyl)ethanone oxime
• 4'-Methoxyacetophenone oxime
• (1E)-1-(4-Methoxyphenyl)ethanone oxime #
• NCGC00175176-01
• N-[1-(4-methoxyphenyl)ethylidene]hydroxylamine
• HMS1536B08
• STL282683
• A911953
• 2475-92-5
• (1E)-1-(4-Methoxyphenyl)ethanone oxime
• 4'-Methoxyacetophenoneoxime
• (E)-1-(4-methoxyphenyl)ethan-1-one oxime
• 4-Methoxyacetophenone oxime
• CAA47592
• FS-4532

• MDL： MFCD00029671
• Inchi： 1S/C9H11NO2/c1-7(10-11)8-3-5-9(12-2)6-4-8/h3-6,11H,1-2H3/b10-7+
• InChI Key： XXOHMWCSTKXDLH-JXMROGBWSA-N
• SMILES： O(C)C1C=CC(/C(/C)=N/O)=CC=1

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82

Additional information on Ethanone, 1-(4-methoxyphenyl)-, oxime, (1E)-

Comprehensive Overview of Ethanone, 1-(4-methoxyphenyl)-, oxime, (1E)- (CAS No. 26358-63-4)

Ethanone, 1-(4-methoxyphenyl)-, oxime, (1E)- (CAS No. 26358-63-4) is a specialized organic compound that has garnered attention in various scientific and industrial applications. Known for its unique molecular structure, this compound is often referenced in research related to organic synthesis, pharmaceuticals, and material science. The (1E)- configuration indicates the specific geometric isomerism of the oxime group, which plays a critical role in its chemical reactivity and applications.

The compound's systematic name, Ethanone, 1-(4-methoxyphenyl)-, oxime, (1E)-, highlights its key functional groups: a methoxyphenyl moiety and an oxime group. These features make it a valuable intermediate in the synthesis of more complex molecules. Researchers and chemists often explore its potential in creating derivatives with enhanced biological activity or material properties. The CAS No. 26358-63-4 serves as a unique identifier, ensuring precise communication in academic and industrial settings.

One of the most discussed topics in recent years is the role of Ethanone, 1-(4-methoxyphenyl)-, oxime, (1E)- in green chemistry and sustainable synthesis. As industries shift toward environmentally friendly practices, this compound has been investigated for its potential in catalytic reactions and as a building block for biodegradable materials. Its oxime functionality, in particular, is of interest due to its ability to form stable complexes with metals, which can be leveraged in catalysis and polymer science.

In the pharmaceutical sector, Ethanone, 1-(4-methoxyphenyl)-, oxime, (1E)- has been studied for its potential as a precursor in drug development. The methoxyphenyl group is a common pharmacophore found in many therapeutic agents, including antioxidants and anti-inflammatory drugs. Researchers are exploring its derivatives for novel bioactive compounds, aligning with the growing demand for innovative treatments in healthcare.

From a commercial perspective, the demand for Ethanone, 1-(4-methoxyphenyl)-, oxime, (1E)- is influenced by its versatility in industrial applications. Companies specializing in fine chemicals and custom synthesis often list this compound in their catalogs, catering to clients in academia and industry. Its CAS No. 26358-63-4 ensures accurate sourcing and quality control, which is critical for research and manufacturing processes.

Another area of interest is the compound's potential in advanced material science. The oxime group's ability to participate in coordination chemistry makes it a candidate for designing functional materials, such as sensors or adsorbents. This aligns with the broader trend of developing smart materials for environmental and technological applications.

For those seeking detailed technical data, Ethanone, 1-(4-methoxyphenyl)-, oxime, (1E)- is characterized by its molecular formula, melting point, and solubility properties, which are essential for laboratory and industrial use. Safety data sheets (SDS) provide guidelines for handling and storage, ensuring compliance with regulatory standards.

In summary, Ethanone, 1-(4-methoxyphenyl)-, oxime, (1E)- (CAS No. 26358-63-4) is a compound of significant scientific and industrial relevance. Its applications span organic synthesis, pharmaceuticals, and material science, reflecting its adaptability and potential for innovation. As research continues to uncover new uses, this compound remains a focal point for chemists and engineers alike.